molecular formula C19H14N4O2 B8546786 N-{3-[(Pyridin-4-yl)oxy]phenyl}-1H-benzimidazole-2-carboxamide CAS No. 827043-01-6

N-{3-[(Pyridin-4-yl)oxy]phenyl}-1H-benzimidazole-2-carboxamide

Cat. No.: B8546786
CAS No.: 827043-01-6
M. Wt: 330.3 g/mol
InChI Key: TVEKOOXVALNBGP-UHFFFAOYSA-N
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Description

N-{3-[(Pyridin-4-yl)oxy]phenyl}-1H-benzimidazole-2-carboxamide is a useful research compound. Its molecular formula is C19H14N4O2 and its molecular weight is 330.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

827043-01-6

Molecular Formula

C19H14N4O2

Molecular Weight

330.3 g/mol

IUPAC Name

N-(3-pyridin-4-yloxyphenyl)-1H-benzimidazole-2-carboxamide

InChI

InChI=1S/C19H14N4O2/c24-19(18-22-16-6-1-2-7-17(16)23-18)21-13-4-3-5-15(12-13)25-14-8-10-20-11-9-14/h1-12H,(H,21,24)(H,22,23)

InChI Key

TVEKOOXVALNBGP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)NC(=N2)C(=O)NC3=CC(=CC=C3)OC4=CC=NC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.064 mmol of benzimidazolecarboxylic acid 4l was dissolved in DMF together with 0.064 mmol of the amine 5c, a solution of TBTU (0.096 mmol) in DMF, HOBT (0.026 mmol) in DMF and 0.32 mmol of DIPEA were added successively, and the mixture was stirred at room temperature. After 2.5 hours, 0.25 eq. of acid was added, and the mixture was stirred overnight. After further addition of 0.5 eq. of acid, the reaction mixture was diluted with water after 16 hours and extracted a number of times with ethyl acetate. The combined organic phases were washed 2× with water, dried, filtered and evaporated. The residue was digested with ethyl acetate/methanol (a little).
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0.096 mmol
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0.026 mmol
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0.32 mmol
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